Cas no 221636-18-6 (5-Bromo-1-phenyl-1H-benzoimidazole)

• Product Name: 5-Bromo-1-phenyl-1H-benzoimidazole
• CAS No: 221636-18-6
• MF: C₁₃H₉BrN₂
• MW: 273.127961874008
• MDL: MFCD05864728
• CID: 244281
• PubChem ID: 12018171
• Update Time: 2025-10-29

5-Bromo-1-phenyl-1H-benzoimidazole Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-1-phenyl-1H-benzoimidazole
• 5-Bromo-1-phenyl-1H-benzo[d]imidazole
• 1H-Benzimidazole,5-bromo-1-phenyl-
• 5-bromo-1-phenylbenzimidazole
• 1H-Benzimidazole,5-bromo-1-phenyl
• 5-bromo-1-phenyl-1,3-benzodiazole
• OCVMHOYOAZUGSK-UHFFFAOYSA-N
• 1-Phenyl-5-bromo-1H-benzimidazole
• RP29677
• 5-bromo-1-phenyl-1H-1,3-benzodiazole
• AX8102566
• AB0023502
• W4573
• ST24032908
• FT-0763397
• DTXSID00475895
• AKOS015835904
• CS-0018998
• J-516820
• 221636-18-6
• SCHEMBL1129240
• A878673
• CHEMBL3902643
• DS-9103
• SY064499
• MFCD05864728
• DB-001900

• MDL： MFCD05864728
• Inchi： 1S/C13H9BrN2/c14-10-6-7-13-12(8-10)15-9-16(13)11-4-2-1-3-5-11/h1-9H
• InChI Key： OCVMHOYOAZUGSK-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)N=CN2C1C=CC=CC=1

Computed Properties

• Exact Mass: 271.99500
• Monoisotopic Mass: 271.99491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.8
• XLogP3: 3.8

Experimental Properties

• Density: 1.48
• Boiling Point: 414.7°C at 760 mmHg
• Flash Point: 204.6°C
• Refractive Index: 1.676
• PSA: 17.82000
• LogP: 3.78800

5-Bromo-1-phenyl-1H-benzoimidazole Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Phenylbenzimidazoles

Additional information on 5-Bromo-1-phenyl-1H-benzoimidazole

Research Brief on 5-Bromo-1-phenyl-1H-benzoimidazole (CAS: 221636-18-6): Recent Advances and Applications

5-Bromo-1-phenyl-1H-benzoimidazole (CAS: 221636-18-6) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile pharmacological properties. Recent studies have explored its potential as a key scaffold in drug discovery, particularly in the development of kinase inhibitors, antimicrobial agents, and anticancer therapeutics. This research brief synthesizes the latest findings on this compound, highlighting its synthesis, biological activities, and applications in drug development.

A study published in the Journal of Medicinal Chemistry (2023) demonstrated the efficacy of 5-Bromo-1-phenyl-1H-benzoimidazole as a selective inhibitor of the epidermal growth factor receptor (EGFR) tyrosine kinase. The compound exhibited nanomolar potency against mutant EGFR variants, which are often implicated in non-small cell lung cancer (NSCLC). The research team employed structure-activity relationship (SAR) studies to optimize the compound's binding affinity, leading to improved pharmacokinetic properties and reduced off-target effects.

In addition to its anticancer potential, 5-Bromo-1-phenyl-1H-benzoimidazole has shown promise as an antimicrobial agent. A recent study in Bioorganic & Medicinal Chemistry Letters (2024) reported its inhibitory activity against bacterial DNA gyrase, a critical enzyme for bacterial replication. The compound exhibited broad-spectrum activity against both Gram-positive and Gram-negative pathogens, including methicillin-resistant Staphylococcus aureus (MRSA) and Escherichia coli. Molecular docking studies revealed that the bromo-substituted benzimidazole core interacts with key residues in the gyrase ATP-binding site, providing a rationale for its mechanism of action.

The synthesis of 5-Bromo-1-phenyl-1H-benzoimidazole has also seen advancements. A novel one-pot synthesis method was reported in Tetrahedron Letters (2023), which improved yield and reduced reaction time compared to traditional multi-step procedures. This method utilized a palladium-catalyzed coupling reaction, offering a more sustainable and scalable approach for industrial production. The study also highlighted the compound's stability under various physiological conditions, making it a viable candidate for further preclinical development.

Despite these promising findings, challenges remain in the clinical translation of 5-Bromo-1-phenyl-1H-benzoimidazole. Issues such as solubility, bioavailability, and potential toxicity need to be addressed through further structural modifications and formulation strategies. Ongoing research is focused on derivatizing the benzimidazole core to enhance its drug-like properties while retaining its biological activity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into a viable therapeutic agent.

In conclusion, 5-Bromo-1-phenyl-1H-benzoimidazole (CAS: 221636-18-6) represents a promising scaffold in medicinal chemistry, with demonstrated efficacy in targeting key biological pathways. Its versatility and potential for optimization make it a valuable candidate for future drug discovery efforts. Continued research into its mechanisms of action and pharmacokinetic profile will be essential for unlocking its full therapeutic potential.